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Compound of Interest

Compound Name: 2-(4-Hydroxyphenyl)propionic acid

Cat. No.: B1209934

Application Notes and Protocols: Solubility of 2-(4-
hydroxyphenyl)propionic acid
Introduction

2-(4-hydroxyphenyl)propionic acid, also known as 4-hydroxyhydratropic acid, is a carboxylic
acid that serves as a valuable building block in the synthesis of various pharmaceutical
compounds and other specialty chemicals. Its solubility in different solvents is a critical
parameter for researchers and drug development professionals, influencing reaction
conditions, purification methods, and formulation strategies. This document provides a
comprehensive overview of the solubility of 2-(4-hydroxyphenyl)propionic acid in a range of
common laboratory solvents. Detailed experimental protocols for solubility determination are
also included to assist in method validation and further research.

hvsicochemical :

Property Value

Chemical Formula CoH1003

Molecular Weight 166.17 g/mol

Appearance White to off-white crystalline powder
Melting Point Approximately 126-129 °C
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Solubility Data

The solubility of 2-(4-hydroxyphenyl)propionic acid was determined in various laboratory
solvents at room temperature (approximately 20-25 °C). The following table summarizes the
quantitative and qualitative solubility data.

Solvent Chemical Formula Solubility (g/L) Observations
Water H20 ~2.84[1] Moderately soluble.
Ethanol C2HsOH > 100 (Estimated) Freely soluble.
Methanol CHsOH >100[2] Freely soluble.
Acetone C3HeO > 100 (Estimated) Freely soluble.
Ethyl Acetate CaHsO2 ~50 (Estimated) Soluble.
Dichloromethane CH2Cl2 <1 (Estimated) Sparingly soluble.
Chloroform CHCIs < 1 (Estimated) Sparingly soluble.
Hexane CeHaia < 0.1 (Estimated) Practically insoluble.
Dimethyl Sulfoxide > 50; up to 1000 with

(DMSO) C2HeOS sonication[3] Very soluble.

Note: Estimated values are based on the solubility of structurally similar compounds, such as 4-
hydroxybenzoic acid and 4-hydroxyphenylacetic acid, and general principles of solubility.

Experimental Protocols
Protocol 1: Determination of Saturated Solubility by the
Shake-Flask Method

This protocol outlines the widely used shake-flask method for determining the equilibrium
solubility of a compound in a specific solvent.

Materials:

e 2-(4-hydroxyphenyl)propionic acid
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o Selected solvents (e.g., water, ethanol, etc.)
e Analytical balance

e Spatula

e Screw-cap vials (e.g., 20 mL)

o Orbital shaker or rotator

o Constant temperature bath or incubator

» Syringe filters (0.45 um)

e Syringes

e Volumetric flasks

e High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)
and detector (e.g., UV-Vis), or a UV-Vis spectrophotometer.

Procedure:
» Preparation of Supersaturated Solutions:

o Add an excess amount of 2-(4-hydroxyphenyl)propionic acid to a screw-cap vial. The
excess solid should be visually apparent.

o Add a known volume of the selected solvent to the vial.
o Securely cap the vials to prevent solvent evaporation.
» Equilibration:
o Place the vials in a constant temperature bath on an orbital shaker or rotator.

o Agitate the vials at a constant speed for a predetermined period (e.g., 24-48 hours) to
ensure equilibrium is reached. The temperature should be maintained at the desired level
(e.g., 25 °C).
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o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow the
excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately filter the supernatant through a 0.45 um syringe filter into a clean vial to
remove any undissolved solid particles.

e Analysis:

o Prepare a series of standard solutions of 2-(4-hydroxyphenyl)propionic acid of known
concentrations in the same solvent.

o Analyze the filtered supernatant and the standard solutions using a validated analytical
method (e.g., HPLC or UV-Vis spectrophotometry).

o Construct a calibration curve from the standard solutions.

o Determine the concentration of 2-(4-hydroxyphenyl)propionic acid in the filtered
supernatant by interpolating from the calibration curve.

 Calculation of Solubility:

o The determined concentration represents the solubility of the compound in the solvent at
the specified temperature. Express the solubility in appropriate units (e.g., g/L or mg/mL).

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of solubility
using the shake-flask method.
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Solubility Determination Workflow

Logical Relationship of Solubility

The following diagram illustrates the general relationship between the polarity of the solvent
and the expected solubility of 2-(4-hydroxyphenyl)propionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1209934?utm_src=pdf-custom-synthesis
https://foodb.ca/compounds/FDB029844
https://www.tcichemicals.com/OP/en/p/H1037
https://www.tcichemicals.com/OP/en/p/H1037
https://www.medchemexpress.com/2-4-hydroxyphenyl-propionic-acid.html
https://www.benchchem.com/product/b1209934#solubility-of-2-4-hydroxyphenyl-propionic-acid-in-different-laboratory-solvents
https://www.benchchem.com/product/b1209934#solubility-of-2-4-hydroxyphenyl-propionic-acid-in-different-laboratory-solvents
https://www.benchchem.com/product/b1209934#solubility-of-2-4-hydroxyphenyl-propionic-acid-in-different-laboratory-solvents
https://www.benchchem.com/product/b1209934#solubility-of-2-4-hydroxyphenyl-propionic-acid-in-different-laboratory-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1209934?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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